molecular formula C10H11NO2 B8809271 4-(2-Hydroxyethyl)-2-methoxybenzonitrile

4-(2-Hydroxyethyl)-2-methoxybenzonitrile

Cat. No.: B8809271
M. Wt: 177.20 g/mol
InChI Key: QMBKCUNTQJICDD-UHFFFAOYSA-N
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Description

4-(2-Hydroxyethyl)-2-methoxybenzonitrile is a benzonitrile derivative featuring a hydroxyethyl group at the para position and a methoxy group at the ortho position on the aromatic ring. This article compares its hypothetical structure to similar compounds, focusing on molecular features, physicochemical properties, and applications inferred from analogs.

Properties

Molecular Formula

C10H11NO2

Molecular Weight

177.20 g/mol

IUPAC Name

4-(2-hydroxyethyl)-2-methoxybenzonitrile

InChI

InChI=1S/C10H11NO2/c1-13-10-6-8(4-5-12)2-3-9(10)7-11/h2-3,6,12H,4-5H2,1H3

InChI Key

QMBKCUNTQJICDD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)CCO)C#N

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Analysis

The table below highlights key benzonitrile derivatives with substituents analogous to those in 4-(2-Hydroxyethyl)-2-methoxybenzonitrile:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Key Properties/Applications References
4-(2-Hydroxyethyl)benzonitrile C₉H₉NO 147.17 4-hydroxyethyl Hydrophilic; used in organic synthesis and as a precursor for pharmaceuticals.
4-Fluoro-2-methoxybenzonitrile C₈H₆FNO 151.14 2-methoxy, 4-fluoro Electron-withdrawing fluorine enhances stability; potential agrochemical intermediate.
4-Hydroxy-2-methoxybenzeneacetonitrile C₉H₉NO₂ 163.17 2-methoxy, 4-hydroxy, acetonitrile chain Increased polarity due to hydroxyl group; used in dye synthesis and bioactive molecules.
4-Bromo-2-(2-methoxyethoxy)benzonitrile C₁₀H₁₀BrNO₂ 256.10 2-methoxyethoxy, 4-bromo Bromine adds bulk and reactivity; applied in cross-coupling reactions for drug discovery.
4-((2-(Methylamino)ethoxy)methyl)benzonitrile C₁₁H₁₄N₂O 190.25 2-(methylamino)ethoxymethyl Nitrogen-rich side chain; used as a reference standard in pharmaceutical quality control.

Key Observations:

Substituent Effects on Reactivity :

  • Hydroxyethyl Groups (e.g., 4-(2-Hydroxyethyl)benzonitrile): Increase hydrophilicity and hydrogen-bonding capacity, enhancing solubility in polar solvents .
  • Methoxy Groups : Electron-donating nature stabilizes the aromatic ring, directing electrophilic substitution to specific positions .
  • Halogens (Fluoro, Bromo) : Fluorine improves metabolic stability in drug candidates, while bromine facilitates Suzuki-Miyaura cross-coupling reactions .

Applications: Pharmaceuticals: Derivatives like 4-((2-(Methylamino)ethoxy)methyl)benzonitrile are used as high-purity reference standards in drug development . Agrochemicals: Fluorinated analogs (e.g., 4-Fluoro-2-methoxybenzonitrile) serve as intermediates in pesticide synthesis due to their stability . Material Science: Brominated derivatives (e.g., 4-Bromo-2-(2-methoxyethoxy)benzonitrile) are leveraged in polymer and ligand synthesis .

Safety and Handling: Compounds with hydroxyl or amino groups (e.g., 4-Hydroxy-2-methoxybenzeneacetonitrile) may exhibit skin/eye irritation (Category 2 hazards) and require careful handling .

Research Findings and Trends

  • Synthetic Routes: Evidence highlights regioselective azo-coupling and etherification strategies for benzonitrile derivatives, such as the synthesis of 4-[2-(aminooxy)ethoxy]benzonitrile via nucleophilic substitution .
  • Biological Activity : Derivatives with extended side chains (e.g., 4-(3-(2-Hydroxy-4-(methoxymethoxy)phenyl)propenyl)benzonitrile) show promise as kinase inhibitors in cancer research .

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